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Compound of Interest

Compound Name: 1-Fluoro-2-(2-nitrovinyl)benzene

Cat. No.: B1336865 Get Quote

Essential Safety and Handling Guide for 1-Fluoro-2-
(2-nitrovinyl)benzene
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 1-Fluoro-2-(2-nitrovinyl)benzene, catering to researchers, scientists, and drug

development professionals. Adherence to these guidelines is paramount for ensuring personnel

safety and minimizing environmental impact.

Hazard Identification and Classification
1-Fluoro-2-(2-nitrovinyl)benzene is a hazardous chemical that requires careful handling in a

controlled laboratory environment. The primary routes of exposure are inhalation, ingestion,

and skin or eye contact. The compound is classified as an irritant and is harmful if swallowed.

[1]

Below is a summary of its classification according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed[1]

Skin irritation 2 H315: Causes skin irritation[1]

Eye irritation 2
H319: Causes serious eye

irritation[1]

Specific target organ toxicity –

single exposure
3

H335: May cause respiratory

irritation[1]

Personal Protective Equipment (PPE)
A comprehensive approach to safety, combining engineering controls with appropriate Personal

Protective Equipment (PPE), is mandatory when handling this chemical.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles & Face Shield

Safety goggles that conform to

EN 166 or OSHA 29 CFR

1910.133 standards must be

worn at all times.[2] A face

shield is recommended when

there is a significant risk of

splashing.[3][4]

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are a

suitable option for protection

against splashes. Always

inspect gloves for integrity

before use and change them

immediately if contaminated.[3]

[5]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.[4] For larger

quantities or increased risk of

exposure, chemical-resistant

clothing is advised.[6]

Respiratory Protection Respirator

All handling of the solid

compound should occur within

a certified chemical fume hood

to minimize inhalation

exposure.[2][4] If working

outside a fume hood or if dust

formation is likely, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator is required.[2][4]

Operational Plan for Safe Handling
A systematic workflow is essential for safely handling 1-Fluoro-2-(2-nitrovinyl)benzene.
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1. Preparation and Engineering Controls:

All manipulations of 1-Fluoro-2-(2-nitrovinyl)benzene should be conducted in a properly

functioning chemical fume hood.[2]

Ensure that an eyewash station and a safety shower are readily accessible and have been

recently tested.[2][4]

Keep all necessary PPE in good condition and readily available.

Avoid the formation of dust and aerosols during handling.[7]

2. Weighing and Transfer:

Conduct all weighing and transfer operations within a fume hood to contain any dust.

Use non-sparking tools to prevent ignition.[7]

Keep containers of the chemical clearly labeled and tightly closed when not in use.[7]

3. During the Experiment:

Avoid contact with skin and eyes.[7]

Do not eat, drink, or smoke in the laboratory or areas where chemicals are handled.[1][7]

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.[1]

4. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

The storage area should be locked and accessible only to authorized personnel.[1][2]

Store away from incompatible materials such as strong oxidizing agents.[2]

Spill Management Protocol
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In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated. If the spill is within a fume hood, keep it running.

Don PPE: Wear the appropriate PPE, including respiratory protection, chemical-resistant

gloves, and eye protection before addressing the spill.

Contain: For a solid spill, carefully sweep up the material to avoid generating dust and place

it into a labeled, sealed container for hazardous waste. For a liquid spill, use an inert

absorbent material.

Decontaminate: Clean the spill area thoroughly with soap and water. Collect all cleaning

materials for disposal as hazardous waste.

Disposal Plan
All waste containing 1-Fluoro-2-(2-nitrovinyl)benzene must be treated as hazardous waste.

Waste Collection: Collect all chemical residues and contaminated materials (e.g., gloves,

paper towels, absorbent materials) in a designated, clearly labeled, and sealed hazardous

waste container.

Disposal: Dispose of the hazardous waste through a licensed disposal company, in

accordance with all local, state, and federal regulations.[2][3] Do not dispose of this chemical

down the drain or in regular trash.[3]

Visual Workflows
The following diagrams illustrate the standard operating procedure for handling 1-Fluoro-2-(2-
nitrovinyl)benzene and the emergency response for a spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1336865?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC119480500&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1570494232_1-FLUORO-4-NITROBENZENE-CASNO-350-46-9-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1570494232_1-FLUORO-4-NITROBENZENE-CASNO-350-46-9-MSDS.pdf
https://www.benchchem.com/product/b1336865?utm_src=pdf-body
https://www.benchchem.com/product/b1336865?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Verify Fume Hood Operation

Locate Safety Equipment

Weigh/Transfer in Hood

Conduct Experiment

Store Securely

Decontaminate Work Area

Segregate Hazardous Waste

Doff PPE Correctly

Wash Hands Thoroughly

Dispose via Licensed Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Fluoro-2-(2-nitrovinyl)benzene.
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Immediate Actions
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Caption: Emergency response procedure for a spill of 1-Fluoro-2-(2-nitrovinyl)benzene.
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Physical and Chemical Properties
Property Value

CAS Number 399-25-7

Molecular Formula C8H6FNO2

Molecular Weight 167.14 g/mol [8]

Appearance Solid (form may vary)

Boiling Point Data not readily available

Melting Point Data not readily available

This document is intended as a guide and should be supplemented by a thorough review of the

full Safety Data Sheet (SDS) for 1-Fluoro-2-(2-nitrovinyl)benzene and by your institution's

specific safety protocols. Always prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 1-Fluoro-2-
(2-nitrovinyl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336865#personal-protective-equipment-for-
handling-1-fluoro-2-2-nitrovinyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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